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Compound of Interest

Compound Name: Carbostyril 124

Cat. No.: B023007 Get Quote

Carbostyril 124: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties, structure, and

key applications of Carbostyril 124 (CS-124), a versatile heterocyclic compound. Carbostyril
124, also known by its systematic IUPAC name 7-amino-4-methyl-2(1H)-quinolinone, is a

fluorescent molecule widely utilized as a laser dye and a sensitizing chromophore in biomedical

research.[1][2] This document details its physicochemical characteristics, spectral properties,

and provides an illustrative experimental protocol for its synthesis.

Core Chemical and Physical Properties
Carbostyril 124 is an off-white to tan solid with a molecular formula of C₁₀H₁₀N₂O.[3][4] It is

sparingly soluble in water but shows slight solubility in methanol and dimethyl sulfoxide

(DMSO).[3][4] The compound is notable for its high melting point, which is accompanied by

decomposition.
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Property Value Reference

IUPAC Name
7-amino-4-methyl-1H-quinolin-

2-one
[5]

Synonyms

7-Amino-4-methyl-2(1H)-

quinolinone, 7-Amino-4-

methylcarbostyril, 7-Amino-2-

hydroxy-4-methylquinoline

[3][4]

CAS Number 19840-99-4 [3]

Molecular Formula C₁₀H₁₀N₂O [3]

Molecular Weight 174.20 g/mol [5][6]

Appearance Off-white to tan solid [3]

Melting Point >270 °C (with decomposition) [3]

Solubility
Slightly soluble in DMSO and

Methanol
[3][4]

pKa (Predicted) 11.45 ± 0.70 [3]

Structural and Spectral Data
The unique spectral properties of Carbostyril 124 are central to its applications. Its ability to

absorb and emit light makes it a valuable tool in fluorescence-based assays.

Spectral Data Type Key Parameters Reference

UV-Vis Absorption (λmax) 350 nm [6]

¹H NMR Spectral data available [7]

¹³C NMR Spectral data available [5]

Infrared (IR) Spectroscopy Spectral data available [5]

Mass Spectrometry Spectral data available [5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methyl-2-quinolinone
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://www.usbio.net/biochemicals/005650/Carbostyril%20124/data-sheet
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methyl-2-quinolinone
https://www.sigmaaldrich.com/TW/zh/product/aldrich/363308
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://www.usbio.net/biochemicals/005650/Carbostyril%20124/data-sheet
https://www.guidechem.com/encyclopedia/carbostyril-124-dic139312.html
https://www.benchchem.com/product/b023007?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/363308
https://m.chemicalbook.com/SpectrumEN_19840-99-4_1HNMR.htm
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methyl-2-quinolinone
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methyl-2-quinolinone
https://pubchem.ncbi.nlm.nih.gov/compound/7-Amino-4-methyl-2-quinolinone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023007?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis
The synthesis of Carbostyril 124 can be achieved through the reaction of m-aminophenol with

ethyl acetoacetate. While various adaptations exist, a general experimental protocol is outlined

below.

Experimental Protocol: Synthesis of 7-amino-4-
methylquinolin-2(1H)-one
A general method for the synthesis involves the condensation of an aniline with a β-ketoester.

In the case of Carbostyril 124, m-aminophenol serves as the aniline precursor.

Materials:

m-Aminophenol

Ethyl acetoacetate

Sulfuric acid (concentrated)

Ice

Methanol

Chloroform

Silica gel for column chromatography

Procedure:

A mixture of m-aminophenol and ethyl acetoacetate is prepared.

The mixture is heated to reflux. The reaction progress can be monitored by thin-layer

chromatography.

Upon completion, the reaction mixture is cooled and poured into ice water.

The resulting precipitate is collected by filtration.
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The crude product is then purified by silica gel column chromatography, typically using a

mixture of methanol and chloroform as the eluent.

Note: This is a generalized protocol. Specific reaction times, temperatures, and purification

methods may vary based on the scale and specific laboratory conditions.

Applications in Research
Carbostyril 124's primary role in research is as a sensitizing chromophore, particularly in the

development of luminescent lanthanide complexes for time-resolved fluoroimmunoassays

(TRFIA).[8]

Logical Relationship: Carbostyril 124 as a Sensitizing
Chromophore
In this application, Carbostyril 124 acts as an "antenna" molecule. It efficiently absorbs light

energy and then transfers that energy to a nearby lanthanide ion (e.g., europium or terbium),

which then emits its characteristic long-lived luminescence. This energy transfer process is

fundamental to the high sensitivity of TRFIA.
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Carbostyril 124 as a Sensitizing Chromophore
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Caption: Energy transfer mechanism from Carbostyril 124 to a lanthanide ion.

Experimental Workflow: Time-Resolved
Fluoroimmunoassay (TRFIA)
The use of Carbostyril 124-lanthanide complexes is integral to TRFIA, a highly sensitive

immunoassay technique. The long fluorescence lifetime of the lanthanide allows for temporal

separation of the specific signal from short-lived background fluorescence, thereby increasing

the signal-to-noise ratio.
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Generalized TRFIA Workflow
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Caption: A simplified workflow for a sandwich-type time-resolved fluoroimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. PhotochemCAD | Carbostyril 124 [photochemcad.com]

2. scbt.com [scbt.com]

3. Page loading... [guidechem.com]

4. usbio.net [usbio.net]

5. 7-Amino-4-methyl-2-quinolinone | C10H10N2O | CID 88277 - PubChem
[pubchem.ncbi.nlm.nih.gov]

6. 喹诺酮 124 99% | Sigma-Aldrich [sigmaaldrich.com]

7. CARBOSTYRIL 124(19840-99-4) 1H NMR [m.chemicalbook.com]

8. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Carbostyril 124 chemical properties and structure].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b023007#carbostyril-124-chemical-properties-and-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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